Cas no 1805119-21-4 (3-(Difluoromethyl)-2-iodo-5-methylpyridine)

• Product Name: 3-(Difluoromethyl)-2-iodo-5-methylpyridine
• CAS No: 1805119-21-4
• MF: C₇H₆F₂IN
• MW: 269.030520915985
• CID: 4847279
• Update Time: 2025-06-09

3-(Difluoromethyl)-2-iodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-5-methylpyridine

• Inchi： 1S/C7H6F2IN/c1-4-2-5(6(8)9)7(10)11-3-4/h2-3,6H,1H3
• InChI Key： MACSTCGAZDBPRT-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CC(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-2-iodo-5-methylpyridine

Introduction to 3-(Difluoromethyl)-2-iodo-5-methylpyridine (CAS No. 1805119-21-4)

3-(Difluoromethyl)-2-iodo-5-methylpyridine, identified by its CAS number 1805119-21-4, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic aromatic molecule features a pyridine core substituted with a difluoromethyl group, an iodo substituent, and a methyl group. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by its electron-withdrawing and electron-donating groups, contributes to its reactivity and potential applications in medicinal chemistry. The presence of the difluoromethyl group enhances the metabolic stability and lipophilicity of derived compounds, which is crucial for optimizing pharmacokinetic profiles. Meanwhile, the iodo substituent serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the construction of complex molecular architectures.

In recent years, 3-(Difluoromethyl)-2-iodo-5-methylpyridine has garnered attention in academic and industrial research due to its role in synthesizing small-molecule inhibitors targeting various biological pathways. For instance, studies have explored its utility in developing kinase inhibitors, where the combination of the difluoromethyl and methyl groups fine-tunes binding affinity to protein targets. Additionally, the compound has been employed in creating antiviral agents, leveraging its ability to modulate viral enzyme activity through strategic substitution patterns.

The pharmaceutical industry has been particularly interested in harnessing the potential of this compound for its ability to enhance drug-like properties. The incorporation of the difluoromethyl group into lead compounds has demonstrated improvements in bioavailability and resistance to metabolic degradation. Furthermore, the iodo moiety allows for facile introduction of other functional groups, facilitating rapid library synthesis and high-throughput screening campaigns. These attributes have positioned 3-(Difluoromethyl)-2-iodo-5-methylpyridine as a cornerstone in drug discovery initiatives aimed at addressing unmet medical needs.

Advances in synthetic methodologies have further expanded the utility of this compound. Modern techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have enabled chemists to efficiently derivatize 3-(Difluoromethyl)-2-iodo-5-methylpyridine into a diverse array of pharmacophores. Researchers have reported successful applications in generating novel analogs with enhanced binding interactions and improved pharmacological profiles. Such innovations underscore the compound's importance as a building block in medicinal chemistry.

The growing body of literature highlights the versatility of 3-(Difluoromethyl)-2-iodo-5-methylpyridine across multiple therapeutic areas. In oncology research, derivatives of this compound have shown promise as inhibitors of tyrosine kinases and other enzymes implicated in cancer progression. Similarly, studies in central nervous system (CNS) disorders have explored its potential in developing neuroprotective agents and cognitive enhancers. The broad applicability of this scaffold underscores its significance as a key intermediate in synthetic chemistry.

The chemical properties of 3-(Difluoromethyl)-2-iodo-5-methylpyridine also make it an attractive candidate for materials science applications beyond pharmaceuticals. Its ability to undergo selective functionalization allows for the creation of advanced polymers and ligands used in catalysis and sensing technologies. By integrating this compound into novel materials frameworks, researchers aim to develop innovative solutions for industrial and environmental challenges.

In conclusion, 3-(Difluoromethyl)-2-iodo-5-methylpyridine (CAS No. 1805119-21-4) represents a pivotal compound with far-reaching implications in chemical synthesis and drug development. Its unique structural features and reactivity profile enable diverse applications across pharmaceuticals, materials science, and beyond. As research continues to uncover new methodologies and therapeutic targets, this compound is poised to remain at the forefront of scientific innovation.